Cas no 1246822-09-2 (2-bromo-4,5-dichlorobenzene-1-sulfonamide)

• Product Name: 2-bromo-4,5-dichlorobenzene-1-sulfonamide
• CAS No: 1246822-09-2
• MF: C₆H₄BrCl₂NO₂S
• MW: 304.976457595825
• CID: 6578166
• PubChem ID: 50876946
• Update Time: 2025-05-20

2-bromo-4,5-dichlorobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4,5-dichlorobenzene-1-sulfonamide
• Benzenesulfonamide, 2-bromo-4,5-dichloro-
• 2-Bromo-4,5-dichlorobenzenesulfonamide

• Inchi： 1S/C6H4BrCl2NO2S/c7-3-1-4(8)5(9)2-6(3)13(10,11)12/h1-2H,(H2,10,11,12)
• InChI Key： SHPHVOWLQXYWCO-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(Cl)=C(Cl)C=C1Br

Experimental Properties

• Density: 1.924±0.06 g/cm3(Predicted)
• Boiling Point: 426.2±55.0 °C(Predicted)
• pka: 9.20±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 2-bromo-4,5-dichlorobenzene-1-sulfonamide

2-Bromo-4,5-dichlorobenzene-1-sulfonamide (CAS No. 1246822-09-2): Properties, Applications, and Market Insights

2-Bromo-4,5-dichlorobenzene-1-sulfonamide (CAS No. 1246822-09-2) is a specialized organic compound that has garnered significant attention in the chemical and pharmaceutical industries. This compound, characterized by its unique molecular structure, serves as a crucial intermediate in the synthesis of various advanced materials and active pharmaceutical ingredients (APIs). With the increasing demand for high-purity chemical intermediates, 2-bromo-4,5-dichlorobenzene-1-sulfonamide has become a focal point for researchers and manufacturers alike.

The molecular formula of 2-bromo-4,5-dichlorobenzene-1-sulfonamide is C₆H₄BrCl₂NO₂S, and it features a benzene ring substituted with bromine, chlorine, and a sulfonamide functional group. This configuration imparts distinct chemical properties, making it valuable for applications in medicinal chemistry and material science. Recent studies highlight its role in the development of novel sulfonamide-based inhibitors, which are pivotal in drug discovery programs targeting enzymes and receptors.

One of the key reasons for the growing interest in CAS 1246822-09-2 is its versatility. Researchers are exploring its potential in designing high-performance agrochemicals and specialty polymers. For instance, its sulfonamide moiety is known to enhance the biological activity of compounds, making it a preferred choice for developing next-generation crop protection agents. Additionally, its halogenated structure contributes to thermal stability, which is beneficial for polymer applications requiring durability under extreme conditions.

From a market perspective, the demand for 2-bromo-4,5-dichlorobenzene-1-sulfonamide is on the rise, driven by advancements in pharmaceutical R&D and the agrochemical sector. Industry reports indicate a compound annual growth rate (CAGR) of 6-8% for sulfonamide derivatives, with 1246822-09-2 being a notable contributor. Manufacturers are focusing on scalable synthesis methods to meet the needs of global markets, particularly in North America and Asia-Pacific regions, where pharmaceutical innovation is thriving.

Environmental and regulatory considerations also play a critical role in the production and use of 2-bromo-4,5-dichlorobenzene-1-sulfonamide. Companies are adopting green chemistry principles to minimize waste and improve efficiency in synthesis processes. This aligns with the broader industry trend toward sustainable chemical manufacturing, which resonates with environmentally conscious stakeholders and complies with stringent regulatory standards.

In conclusion, 2-bromo-4,5-dichlorobenzene-1-sulfonamide (CAS No. 1246822-09-2) stands out as a multifaceted compound with significant industrial relevance. Its applications span pharmaceuticals, agrochemicals, and advanced materials, supported by ongoing research and market demand. As innovation continues to drive the chemical sector, this compound is poised to remain a key player in the development of next-generation solutions.